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Compound of Interest

Compound Name: Cholesteryl Gamma Linolenate

Cat. No.: B15550682

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cholesteryl Gamma Linolenate is an ester derivative of cholesterol and gamma-
linolenic acid (GLA), an omega-6 fatty acid.[1] As a cholesteryl ester (CE), it is a highly
hydrophobic lipid.[2] In biological systems, CEs are core components of lipoproteins and lipid
droplets.[3] The unique structure of Cholesteryl Gamma Linolenate, combining the rigid
steroid nucleus of cholesterol with a flexible, polyunsaturated acyl chain, makes it a compelling
candidate for formulating stable lipid nanoemulsions for drug delivery and other biomedical
applications.[4] Unsaturated cholesteryl esters can modulate membrane fluidity and are known
to form smectic liquid crystalline phases at physiological temperatures, which can impart
unique structural properties and stability to the lipid core of an emulsion.[3][4][5] These
application notes provide detailed protocols for the preparation and characterization of stable
oil-in-water (O/W) nanoemulsions incorporating Cholesteryl Gamma Linolenate.

Principle of Stabilization

The inclusion of Cholesteryl Gamma Linolenate in the oil phase of an emulsion can enhance
stability through several mechanisms. Its amphipathic nature, though weak, allows it to orient at
the oil-water interface alongside primary emulsifiers. The polyunsaturated gamma-linolenate
tail increases the fluidity of the lipid core, while the rigid cholesterol moiety can interact with
surfactant hydrocarbon chains to create a more ordered and stable interfacial layer. At sufficient
concentrations, cholesteryl esters can form ordered, liquid-crystalline structures within the
nanoparticle core, which can further prevent coalescence and control drug release.[5][6][7]
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1. Preparation

Prepare Oil Phase
(CGL, Qil, Lecithin)

Prepare Aqueous Phase
(Water, Tween 80, Glycerin)

60-70°C

60-70°C

Create Coarse Emulsion
(High-Shear Mixing)

'

High-Pressure Homogenization
(1000-1200 bar, 6-10 cycles)

Final Nanoemulsion

2 Lharacterization

Measure Size & PDI
(DLS)

Measure Zeta Potential

Long-Term Stability
(4°C & 25°C over 90 days)

Accelerated Stability
(Centrifugation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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